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Compound of Interest

Compound Name: 3-Ethoxypentane

Cat. No.: B13972614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 3-ethoxypentane. Due to a scarcity of direct experimental values for this specific ether, this

document presents a combination of estimated data, comparative values from similar

compounds, and detailed descriptions of the primary experimental protocols used for

determining such properties. This information is intended to serve as a valuable resource for

researchers in various fields requiring an understanding of the energetic characteristics of

aliphatic ethers.

Physicochemical and Thermochemical Data
The following tables summarize the known physicochemical properties and estimated or

comparative thermochemical data for 3-ethoxypentane. For context, experimental data for a

closely related and well-studied ether, diethyl ether, is also provided.

Table 1: General Physicochemical Properties of 3-Ethoxypentane
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Property Value Source

Molecular Formula C₇H₁₆O --INVALID-LINK--[1]

Molecular Weight 116.20 g/mol --INVALID-LINK--[1]

CAS Number 36749-13-0 --INVALID-LINK--[2]

Boiling Point 109 °C at 760 mmHg --INVALID-LINK--[3]

Density 0.77 g/cm³ --INVALID-LINK--[4]

Flash Point 9 °C --INVALID-LINK--[3]

Melting Point -95.35 °C (estimate) --INVALID-LINK--[3]

Table 2: Thermochemical Data for 3-Ethoxypentane and Diethyl Ether (for comparison)

Thermochemic
al Property

3-
Ethoxypentane
(Value)

Diethyl Ether
(Value)

Units Notes

Standard

Enthalpy of

Formation

(liquid), ΔfH°(l)

Data not readily

available
-277.61 ± 0.75 kJ/mol [5]

Standard Molar

Entropy (liquid),

S°(l)

Data not readily

available

Data available in

NIST database
J/(mol·K) [6]

Molar Heat

Capacity (liquid),

C_p(l)

Data not readily

available

Data available in

NIST database
J/(mol·K) [6]

Note: The absence of readily available experimental thermochemical data for 3-
ethoxypentane highlights a gap in the chemical literature. The values for diethyl ether are

provided from the Active Thermochemical Tables (ATcT) and the NIST WebBook to offer a point

of reference for a structurally similar, smaller aliphatic ether.
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Experimental Protocols for Thermochemical Data
Determination
The determination of thermochemical properties such as enthalpy of formation, entropy, and

heat capacity relies on precise calorimetric techniques. The following are detailed descriptions

of standard experimental protocols applicable to liquid organic compounds like 3-
ethoxypentane.

The standard enthalpy of formation of an organic liquid is typically determined indirectly by

measuring the enthalpy of combustion using a bomb calorimeter.

Methodology:

Sample Preparation: A precise mass of 3-ethoxypentane is encapsulated in a combustible

container of known mass and heat of combustion. The sample is then placed in a crucible

within a high-pressure vessel, known as a "bomb."[7]

Bomb Assembly: A small amount of water is added to the bomb to ensure the final products

are in their standard states. The bomb is then sealed and pressurized with a large excess of

pure oxygen.[7]

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated

container (the calorimeter). The entire apparatus is allowed to reach thermal equilibrium, and

the initial temperature is recorded with high precision.

Ignition and Data Acquisition: The sample is ignited electrically via a fuse wire. The

combustion reaction releases heat, which is transferred to the bomb and the surrounding

water, causing a temperature rise. The temperature of the water is recorded at regular

intervals until it reaches a maximum and then begins to cool.

Data Analysis: The corrected temperature rise is determined by accounting for heat

exchange with the surroundings. The heat capacity of the calorimeter system is determined

separately by combusting a standard substance with a known heat of combustion, such as

benzoic acid.
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Calculation of Enthalpy of Combustion: The standard internal energy of combustion, ΔcU°, is

calculated from the corrected temperature rise and the heat capacity of the calorimeter. The

standard enthalpy of combustion, ΔcH°, is then calculated from ΔcU°.

Calculation of Enthalpy of Formation: The standard enthalpy of formation, ΔfH°, of 3-
ethoxypentane is then calculated using Hess's law, from the experimentally determined

enthalpy of combustion and the known standard enthalpies of formation of the combustion

products (CO₂ and H₂O).

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of a

substance as a function of temperature. This data can then be used to calculate the standard

molar entropy.

Methodology:

Calorimeter Design: An adiabatic calorimeter is designed to minimize heat exchange with the

surroundings. It consists of a sample cell surrounded by an adiabatic shield. The

temperature of the shield is continuously adjusted to match the temperature of the sample

cell, thereby creating a zero temperature gradient and preventing heat loss.[8][9]

Sample Loading: A known mass of liquid 3-ethoxypentane is placed in the sample cell.

Heating and Measurement: A precisely measured amount of electrical energy is supplied to

the sample, causing its temperature to increase. The temperature rise is carefully measured.

Calculation of Heat Capacity: The heat capacity (C_p) is calculated from the amount of heat

added and the resulting temperature change. This measurement is repeated over a range of

temperatures.

Determination of Standard Molar Entropy: The standard molar entropy (S°) at a given

temperature (e.g., 298.15 K) is calculated by integrating the heat capacity divided by the

temperature (C_p/T) from absolute zero (0 K) to the desired temperature. This requires heat

capacity measurements down to very low temperatures. The third law of thermodynamics

states that the entropy of a perfect crystal at absolute zero is zero.[10]

Visualizations
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The following diagrams illustrate the logical workflow for the experimental determination of

thermochemical data.
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Workflow for Determining Enthalpy of Formation

Sample Preparation
(Weigh 3-Ethoxypentane)

Bomb Assembly
(Pressurize with O₂)

Calorimeter Setup
(Submerge bomb in water)

Ignition & Temperature
Measurement

Data Analysis
(Correct for heat loss)

Calculate ΔcH°
(Enthalpy of Combustion)

Calculate ΔfH°
(Enthalpy of Formation)

Calibration
(Combust Benzoic Acid)
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Workflow for Heat Capacity and Entropy Determination

Heat Capacity Measurement

Entropy Calculation

Sample Loading
(Known mass of 3-Ethoxypentane)

Heating Step
(Apply known energy input)

Temperature Measurement
(Record ΔT)

Calculate Cp
(At a specific temperature)

Repeat Cp measurements
(Over a temperature range)

Integrate Cp/T vs. T
(From 0 K to 298.15 K)

Determine S°
(Standard Molar Entropy)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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